Cas no 217489-81-1 (1,3-Propanediol, 2-fluoro-2-propyl-)

1,3-Propanediol, 2-fluoro-2-propyl- structure
217489-81-1 structure
Product Name:1,3-Propanediol, 2-fluoro-2-propyl-
CAS No:217489-81-1
MF:C6H13FO2
MW:136.164625883102
CID:1409065
PubChem ID:118593880
Update Time:2025-04-20

1,3-Propanediol, 2-fluoro-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-fluoro-2-propyl-
    • 2-fluoro-2-propylpropane-1,3-diol
    • AKOS040812703
    • 217489-81-1
    • SCHEMBL17357108
    • F2147-5501
    • 2-Fluoro-2-propyl-1,3-propanediol
    • DTXSID601300257
    • Inchi: 1S/C6H13FO2/c1-2-3-6(7,4-8)5-9/h8-9H,2-5H2,1H3
    • InChI Key: DMYQRYKTTCKXJZ-UHFFFAOYSA-N
    • SMILES: FC(CO)(CO)CCC

Computed Properties

  • Exact Mass: 136.08999
  • Monoisotopic Mass: 136.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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